Cas no 1191079-83-0 (Amino-PEG9-acid)

Amino-PEG9-acid is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine group at one terminus and a carboxylic acid group at the other, linked by a PEG9 spacer. This compound is widely utilized in bioconjugation, drug delivery, and surface modification due to its water solubility, biocompatibility, and flexible PEG backbone. The amine group enables covalent coupling with electrophilic groups (e.g., NHS esters, aldehydes), while the carboxylic acid facilitates conjugation with nucleophiles (e.g., amines, hydroxyls) via carbodiimide chemistry. The PEG9 spacer enhances solubility and reduces steric hindrance, making it suitable for applications requiring controlled spacing or linker flexibility. Its high purity and well-defined structure ensure reproducibility in research and industrial settings.

Amino-PEG9-acid structure

Product Name:Amino-PEG9-acid

CAS No:1191079-83-0

MF:C₂₁H₄₃NO₁₁

MW:485.566228151321

CID:3046765

PubChem ID:122361149

Update Time:2025-06-09

Amino-PEG9-acid Chemical and Physical Properties

Names and Identifiers

- Amino-PEG9-acid
- Amino-PEG9-COOH
- H2N-PEG9-CH2CH2COOH
- 1-Amino-3,6,9,12,15,18,21,24,27-nonaoxatriacontan-30-oic acid
- DA-70799
- Amine-PEG9-COOH
- MFCD26127809
- 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- BS-44845
- H11500
- SCHEMBL23722964
- NH2-PEG9-COOH
- HY-130166
- AKOS040741118
- 1191079-83-0
- CS-0105333
- Inchi： 1S/C21H43NO11/c22-2-4-26-6-8-28-10-12-30-14-16-32-18-20-33-19-17-31-15-13-29-11-9-27-7-5-25-3-1-21(23)24/h1-20,22H2,(H,23,24)
- InChI Key： ZYPBFSLIVZGGED-UHFFFAOYSA-N
- SMILES： O(CCOCCOCCOCCOCCN)CCOCCOCCOCCOCCC(=O)O

Computed Properties

Exact Mass: 485.28361119 g/mol
Monoisotopic Mass: 485.28361119 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 33
Rotatable Bond Count: 29
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.8
Topological Polar Surface Area: 146
Molecular Weight: 485.6

Amino-PEG9-acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21822-1g	Amino-PEG9-acid	1191079-83-0	98%	1g	10687.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21822-250mg	Amino-PEG9-acid	1191079-83-0	98%	250mg	3990.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21822-500mg	Amino-PEG9-acid	1191079-83-0	98%	500mg	7695.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21822-1g	Amino-PEG9-acid	1191079-83-0	98%	1g	10687CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21822-250mg	Amino-PEG9-acid	1191079-83-0	98%	250mg	3990CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21822-500mg	Amino-PEG9-acid	1191079-83-0	98%	500mg	7695CNY	2021-05-07
TRC	A619210-2.5mg	Amino-PEG9 Acid	1191079-83-0		2.5mg	$ 50.00	2022-06-07
TRC	A619210-5mg	Amino-PEG9 Acid	1191079-83-0		5mg	$ 70.00	2022-06-07
TRC	A619210-25mg	Amino-PEG9 Acid	1191079-83-0		25mg	$ 275.00	2022-06-07
Apollo Scientific	BIPG1037-50mg	Amino-PEG9-acid	1191079-83-0		50mg	£85.00	2025-02-19